Cas no 1355246-87-5 (Ethyl 4-(2-aminophenyl)benzoate hydrochloride)

• Product Name: Ethyl 4-(2-aminophenyl)benzoate hydrochloride
• CAS No: 1355246-87-5
• MF: C₁₅H₁₆ClNO₂
• MW: 277.746043205261
• CID: 3040691
• Update Time: 2025-05-21

Ethyl 4-(2-aminophenyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-aminophenyl)benzoate, HCl
• Ethyl 4-(2-aminophenyl)benzoate hydrochloride

• Inchi： 1S/C15H15NO2.ClH/c1-2-18-15(17)12-9-7-11(8-10-12)13-5-3-4-6-14(13)16;/h3-10H,2,16H2,1H3;1H
• InChI Key： XYRCKRPMVQLITA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C2=CC=CC=C2N)C=C1.[H]Cl

Additional information on Ethyl 4-(2-aminophenyl)benzoate hydrochloride

Recent Advances in the Study of Ethyl 4-(2-aminophenyl)benzoate hydrochloride (CAS: 1355246-87-5)

Ethyl 4-(2-aminophenyl)benzoate hydrochloride (CAS: 1355246-87-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific scrutiny.

The synthesis of Ethyl 4-(2-aminophenyl)benzoate hydrochloride has been optimized in recent research to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and purity. These methodological advancements have facilitated more reliable and reproducible results in subsequent pharmacological studies.

Pharmacological investigations have revealed that Ethyl 4-(2-aminophenyl)benzoate hydrochloride exhibits notable activity in modulating specific biological pathways. Preliminary in vitro studies suggest that the compound may interact with key enzymes or receptors involved in inflammatory and neurodegenerative processes. These findings have sparked interest in its potential application as a therapeutic agent for conditions such as Alzheimer's disease and chronic inflammation.

In addition to its therapeutic potential, recent research has also explored the pharmacokinetic properties of Ethyl 4-(2-aminophenyl)benzoate hydrochloride. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its bioavailability and potential side effects. These studies are crucial for the development of safe and effective drug formulations.

Despite these promising findings, challenges remain in the clinical translation of Ethyl 4-(2-aminophenyl)benzoate hydrochloride. Issues such as solubility, stability, and toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these limitations and enhance the compound's therapeutic efficacy.

In conclusion, Ethyl 4-(2-aminophenyl)benzoate hydrochloride (CAS: 1355246-87-5) represents a promising candidate for future drug development. Its unique pharmacological properties and potential therapeutic applications warrant continued investigation. Future research should aim to elucidate its precise mechanisms of action, optimize its pharmacokinetic profile, and evaluate its safety and efficacy in preclinical and clinical settings.